Cas no 1420536-94-2 (2-Hydrazinylcyclohexanol)

• Product Name: 2-Hydrazinylcyclohexanol
• CAS No: 1420536-94-2
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 4727274
• Update Time: 2025-06-07

2-Hydrazinylcyclohexanol Chemical and Physical Properties

Names and Identifiers

• 2-hydrazinylcyclohexanol
• 2-hydrazinocyclohexanol
• (+/-)-2-hydrazinylcyclohexanol
• ARQGIKLKSPYVME-UHFFFAOYSA-N
• 2-Hydrazinylcyclohexanol

• Inchi： 1S/C6H14N2O/c7-8-5-3-1-2-4-6(5)9/h5-6,8-9H,1-4,7H2
• InChI Key： ARQGIKLKSPYVME-UHFFFAOYSA-N
• SMILES： OC1CCCCC1NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Topological Polar Surface Area: 58.3

2-Hydrazinylcyclohexanol Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 2-Hydrazinylcyclohexanol

Introduction to 2-Hydrazinylcyclohexanol (CAS No. 1420536-94-2)

2-Hydrazinylcyclohexanol, with the chemical identifier CAS No. 1420536-94-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its cyclohexane ring substituted with a hydrazine moiety, has garnered attention due to its potential applications in the synthesis of bioactive molecules and its role in exploring novel therapeutic pathways.

The structural uniqueness of 2-Hydrazinylcyclohexanol lies in the presence of both a hydrazine group and a hydroxyl group on the same cyclohexane backbone. This configuration makes it a versatile intermediate in organic synthesis, particularly in the formation of Schiff bases and other heterocyclic compounds. The hydrazine functionality is known for its reactivity with aldehydes and ketones, facilitating the creation of imines and hydrazones, which are crucial in drug development.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing hydrazine groups. Hydrazine derivatives have been investigated for their potential roles in antitumor, anti-inflammatory, and antimicrobial applications. The cyclohexane ring in 2-Hydrazinylcyclohexanol provides a stable scaffold that can be modified further to enhance bioactivity. This compound has been studied as a precursor in the synthesis of molecules that target specific enzymatic pathways involved in diseases such as cancer and neurodegenerative disorders.

One of the most compelling aspects of 2-Hydrazinylcyclohexanol is its utility in medicinal chemistry as a building block for more complex drug candidates. Researchers have leveraged its reactivity to develop novel inhibitors and activators of various biological targets. For instance, studies have shown that derivatives of this compound can interact with enzymes involved in metabolic pathways relevant to diabetes and obesity. The hydroxyl group on the cyclohexane ring allows for further functionalization, enabling the creation of molecules with tailored properties such as improved solubility or enhanced binding affinity.

The synthesis of 2-Hydrazinylcyclohexanol typically involves multi-step organic reactions starting from commercially available cyclohexanone derivatives. The introduction of the hydrazine group is often achieved through nucleophilic addition reactions, where hydrazine reacts with an electrophilic center on the cyclohexanone ring. Advanced synthetic techniques, including catalytic hydrogenation and protective group strategies, are employed to ensure high yields and purity. These synthetic methodologies are critical for producing sufficient quantities of the compound for further pharmacological testing.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 2-Hydrazinylcyclohexanol at the molecular level. Molecular modeling studies have helped predict its interactions with biological targets, providing insights into potential drug-like properties such as binding affinity and selectivity. These computational approaches complement experimental efforts by allowing researchers to screen large libraries of derivatives virtual before conducting labor-intensive wet lab experiments.

The pharmacological evaluation of 2-Hydrazinylcyclohexanol has revealed several promising leads for further development. In vitro studies have demonstrated its ability to modulate key signaling pathways involved in disease progression. For example, derivatives of this compound have shown inhibitory effects on kinases that are overexpressed in certain types of cancer. Additionally, preclinical studies suggest that it may have neuroprotective properties, making it a candidate for treating conditions like Alzheimer's disease.

The safety profile of 2-Hydrazinylcyclohexanol is another critical area of investigation. While initial studies suggest that it exhibits moderate toxicity at high concentrations, its potential therapeutic benefits warrant further exploration. Researchers are focusing on optimizing its chemical structure to enhance efficacy while minimizing side effects. This involves careful consideration of factors such as metabolic stability, distribution within biological systems, and excretion rates.

The future directions for research on 2-Hydrazinylcyclohexanol include exploring its role in combination therapies and developing novel delivery systems to enhance its bioavailability. Combination therapies involve using multiple drugs that target different aspects of a disease process, potentially leading to synergistic effects that improve treatment outcomes. Delivery systems such as nanoparticles or liposomes can improve drug delivery by protecting the active compound from degradation and targeting specific cells or tissues.

In conclusion,2-Hydrazinylcyclohexanol (CAS No. 1420536-94-2) represents a significant compound in pharmaceutical research due to its structural versatility and potential therapeutic applications. Its role as a synthetic intermediate and its pharmacological properties make it a valuable asset in the quest for new treatments for various diseases. As research continues to uncover new ways to utilize this compound,2-Hydrazinylcyclohexanol is poised to play an increasingly important role in drug discovery and development.